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Compound of Interest

Compound Name: Ethylenediamine sulfate

Cat. No.: B1220251

An In-depth Technical Guide to Ethylenediamine
Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of ethylenediamine sulfate. The information is curated for
professionals in research and development, with a focus on delivering precise, quantitative
data and detailed experimental methodologies.

Chemical Identity and Structure

Ethylenediamine sulfate is an organic compound formed from the salt of ethylenediamine and
sulfuric acid.[1] It typically appears as a white to off-white crystalline powder.[1]

Chemical Structure:

The structure consists of the ethylenediammonium cation ([HsN(CH2)2NHs]?*) and the sulfate
anion (S0a427).
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Identifier Value

CAS Number 22029-36-3[1][2][3][4]

IUPAC Name ethane-1,2-diamine;sulfuric acid[1][2]

Molecular Formula C2H10N204S[1][2][3]

Molecular Weight 158.18 g/mol [1][2]

SMILES C(CN)N.OS(=0)(=0)OI1][2]

inChi INChl=1S/C2H8N2.H204S/c3-1-2-4;1-
5(2,3)4/h1-4H2;(H2,1,2,3,4)[1][2]

InChl Key BNZCDZDLTIHJAC-UHFFFAOYSA-N[1][2]
Ethylenediammonium sulfate, Ethylenediamine

Synonyms monosulfate, 1,2-Ethanediamine, sulfate (1:1)[1]

[2](3]

Physicochemical Properties

Ethylenediamine sulfate is known for its high solubility in water and its hygroscopic nature,

meaning it readily absorbs moisture from the air.[1]

Property Value
Appearance White to almost white crystalline powder[1][5]
Melting Point 225-228°C[3][6]

Water Solubility

High, almost transparent in solution[1][3]

Storage Temperature

Store below +30°C[3][6]

Experimental Protocols
Laboratory-Scale Synthesis

The primary method for synthesizing ethylenediamine sulfate is through the acid-base

neutralization of ethylenediamine with sulfuric acid.[1] This reaction is highly exothermic and
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requires careful temperature control.[1][7]

Reactants:

Ethylenediamine (99%)[1][7]
Concentrated Sulfuric Acid (96.8%)[1][7]
Ethanol (99%)[7]

Diethyl Ether[7]

Procedure:

In a 4-liter beaker, slowly add 178 mL (2.66 moles) of ethylenediamine and 750 mL of
ethanol.[7]

Cool the beaker in an ice bath.[7]

With continuous stirring, add 145 mL (2.64 moles) of concentrated sulfuric acid dropwise.
Caution: The reaction is highly exothermic; maintain slow addition and ice cooling to control
the temperature.[1][7]

As the product forms and the mixture becomes viscous, add additional ethanol (2 x 250 mL).

[7]
Isolate the resulting ethylenediammonium sulfate crystals by vacuum filtration.[7]

Wash the crystals with 375 mL of ethanol and then with 250 mL of ether.[7]

Air-dry the final product. The expected yield is approximately 77%.[7]
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Workflow for the Synthesis of Ethylenediamine Sulfate

1. Prepare Reactants
- Ethylenediamine (99%)
- Sulfuric Acid (96.8%)
- Ethanol (99%)

i

2. Mix Ethylenediamine and Ethanol
in a 4L beaker.

i

3. Cool Mixture
in an ice bath.

i

4. Add Sulfuric Acid Dropwise
with continuous stirring.
(Caution: Exothermic)

'

5. Add Additional Ethanol
as mixture thickens.

i

6. Isolate Crystals
via vacuum filtration.

'

7. Wash Crystals
- Ethanol (375 mL)
- Ether (250 mL)

8. Air Dry Product

(Yield ~77%)

Click to download full resolution via product page

Synthesis Workflow
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Purification by Recrystallization

To achieve higher purity (98.0-99.0%), single recrystallization is a common technique.[1]
Procedure:

e Dissolve the crude ethylenediamine sulfate in a minimum amount of a hot solvent (e.g.,
water).

¢ Allow the solution to cool slowly and undisturbed.

» As the solution cools, the solubility of the compound decreases, leading to the formation of
pure crystals. Impurities tend to remain in the solution.

o Collect the purified crystals by filtration.
o Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

e Dry the crystals to remove any residual solvent.
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General Workflow for Purification by Recrystallization

1. Dissolve Crude Product
in minimum hot solvent.

'

2. Cool Solution Slowly
to promote crystallization.

l

3. Collect Crystals
by filtration.

'

4. Wash Crystals
with cold solvent.

5. Dry Purified Crystals

Click to download full resolution via product page

Purification Workflow

Analytical Data

A variety of analytical techniques are employed to confirm the structure and purity of
ethylenediamine sulfate.
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Analytical Method Key Observations

In D20, a characteristic signal is observed
1H NMR around 3.41 ppm, corresponding to the

methylene protons.[8]

The IR spectrum shows characteristic

absorption bands for the N-H stretching of the
Infrared (IR) Spectroscopy ) i )

protonated primary amine groups in the 3200-

3500 cm~* region.[1]

Quality control parameters include loss on
Purity Assessment drying (£2.0%), heavy metals (<10 ppm), and

water content (<1.0%).[1]

Applications in Research and Development

Ethylenediamine sulfate's unique properties make it a versatile compound in various fields.[1]
Its bifunctional nature, with two amine groups, allows it to readily form derivatives and
heterocycles.[9]

o Chemical Synthesis: It serves as a precursor for a wide range of chemicals and
pharmaceuticals.[1]

o Chelating Agent: The ethylenediamine moiety is a well-known chelating agent, capable of
binding to metal ions. This property is utilized in agriculture for micronutrient delivery in
fertilizers and has been explored for influencing the bioavailability of metal ions in biological
systems.[1]

» Biotechnology: Due to its high water solubility, it is used in processes for protein
solubilization.[1]

» Laboratory Reagent: It is utilized in analytical chemistry for titrations.[1]

e Drug Development: The ethylenediamine structure is a key component in numerous
bioactive compounds and drugs, including some antihistamines and the bronchodilator
aminophylline.[9] Ethylenediamine dihydrochloride, a related salt, is used as an intermediate
in the synthesis of various drugs.[10]
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Relationship between Properties and Applications

High Water Solubility

Protein Solubilization .
(Biotechnology) Analytical Reagent

Chelating Ability

Micronutrient Delivery

(Agriculture) Chemical & Drug Synthesis
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Properties and Applications

Safety and Handling

Hazard Identification:
o Acute Toxicity: Toxic in contact with skin.[2]
 Skin Irritation: Causes skin irritation.[2]

It is essential to handle ethylenediamine sulfate with appropriate personal protective
equipment, including gloves and safety glasses, in a well-ventilated area.

Conclusion

Ethylenediamine sulfate is a fundamentally important chemical with a well-defined structure
and a versatile range of properties. Its utility as a precursor in synthesis, a chelating agent, and
a laboratory reagent underscores its significance in both industrial and research settings. The
straightforward synthesis and purification protocols make it an accessible compound for various
applications, including the development of novel pharmaceutical agents. A thorough
understanding of its chemical and physical properties is crucial for its effective and safe
utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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